Cas no 1805121-84-9 (Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate
• CAS No: 1805121-84-9
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4898653
• Update Time: 2025-06-23

Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-5-6(3-13)4-14-8(9(11)12)7(5)10(15)16-2/h4,9H,3,13H2,1-2H3
• InChI Key： WUAYJQLFNXBOIK-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=C(C)C(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate

Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate (CAS No. 1805121-84-9): A Comprehensive Overview

Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate, identified by its CAS number 1805121-84-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amine, a difluoromethyl group, and a carboxylate moiety, makes it a versatile scaffold for chemical modifications and biological investigations.

The< strong> molecular structure of Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate is pivotal in understanding its potential biological activities. The pyridine core, a common pharmacophore in many bioactive molecules, provides a stable aromatic framework. The aminomethyl group introduces a nucleophilic site that can participate in various chemical reactions, such as condensation and coupling reactions, which are essential in drug synthesis. Additionally, the difluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design. The methylpyridine-3-carboxylate moiety contributes to the compound's solubility and reactivity, making it an attractive candidate for further derivatization.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate has emerged as a compound of interest due to its unique structural features. Studies have demonstrated its potential in various pharmacological contexts. For instance, the< strong> amine group can be exploited to form hydrogen bonds with biological targets, enhancing binding affinity. The difluoromethyl substituent is known to improve pharmacokinetic properties by increasing metabolic stability and reducing susceptibility to enzymatic degradation.

The< strong> carboxylate group in Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate offers additional opportunities for chemical manipulation. It can be used to form esters or amides, which are common functional groups in pharmaceuticals. These modifications can lead to the development of novel analogs with enhanced biological activity. Furthermore, the pyridine core can be further functionalized to introduce other pharmacophores, expanding the compound's potential applications.

One of the most compelling aspects of Methyl 5-(aminomethyl)-2-(difluoromethyl)-4-methylpyridine-3-carboxylate is its versatility in drug discovery. Researchers have leveraged its structural features to develop compounds with targeted biological activities. For example, derivatives of this molecule have shown promise in inhibiting certain enzymes and receptors involved in inflammatory responses and cancer progression. The< strong> difluoromethyl group plays a crucial role in these interactions by modulating lipophilicity and enhancing binding affinity.

The< strong> amine group also contributes significantly to the compound's potential therapeutic applications. It can be used to form salt forms that improve solubility and bioavailability. Additionally, the amine can participate in post-translational modifications, such as phosphorylation or acetylation, which are critical for signal transduction pathways involved in various diseases.

In conclusion, Methyl 5-(aminomethylyl)-2-(difluoromethylyl)-4-methylylpyridine-3-carboxylate (CAS No. 1805121-84-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects. Ongoing research continues to explore its applications in various therapeutic areas, highlighting its importance as a building block for future drug discovery efforts.